
1-Phenyl-4-(4-pyridinyl)piperazine molecular
structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Phenyl-4-(4-pyridinyl)piperazine

Cat. No.: B080489 Get Quote

In-Depth Technical Guide: 1-Phenyl-4-(4-
pyridinyl)piperazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of 1-
Phenyl-4-(4-pyridinyl)piperazine, a compound of interest in pharmaceutical research and

development.

Molecular Structure and Properties
1-Phenyl-4-(4-pyridinyl)piperazine is a heterocyclic compound featuring a phenyl group and

a pyridinyl group attached to a central piperazine ring. Its chemical properties are summarized

in the table below.

Property Value Source

Molecular Formula C₁₅H₁₇N₃ [1][2]

Molecular Weight 239.32 g/mol [1][2]

Canonical SMILES
c1ccc(cc1)N1CCN(CC1)c2ccn

cc2

CAS Number 14549-61-2 [1]
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Structural Visualization
The two-dimensional structure of 1-Phenyl-4-(4-pyridinyl)piperazine is depicted below. This

visualization aids in understanding the spatial arrangement of the atoms and functional groups

within the molecule.

Molecular structure of 1-Phenyl-4-(4-pyridinyl)piperazine.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis and characterization of 1-
Phenyl-4-(4-pyridinyl)piperazine is not readily available in the public domain, general

methodologies for the synthesis of phenylpiperazine derivatives can be adapted.

Synthesis
A common method for the synthesis of N-arylpiperazines is the Buchwald-Hartwig amination.

This palladium-catalyzed cross-coupling reaction involves the reaction of an aryl halide or

triflate with a piperazine.

General Protocol for Buchwald-Hartwig Amination:

Reaction Setup: In a nitrogen-purged glovebox or Schlenk line, a reaction vessel is charged

with 1-phenylpiperazine, 4-chloropyridine (or a related electrophile), a palladium catalyst

(e.g., Pd₂(dba)₃), a phosphine ligand (e.g., BINAP), and a base (e.g., sodium tert-butoxide).

Solvent: Anhydrous toluene or dioxane is typically used as the solvent.

Reaction Conditions: The reaction mixture is heated under an inert atmosphere (e.g.,

nitrogen or argon) at a temperature ranging from 80 to 120 °C for several hours.

Workup and Purification: Upon completion, the reaction is cooled to room temperature,

diluted with a suitable organic solvent, and washed with water and brine. The organic layer is

then dried over a drying agent (e.g., anhydrous sodium sulfate), filtered, and concentrated

under reduced pressure. The crude product is then purified by column chromatography on

silica gel.
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Another potential synthetic route involves the reaction of bis(2-chloroethyl)amine with 4-

aminopyridine to form the piperazine ring, followed by N-arylation with a suitable phenylating

agent.

Characterization
The synthesized 1-Phenyl-4-(4-pyridinyl)piperazine can be characterized using various

analytical techniques to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the

aromatic protons of the phenyl and pyridinyl rings, as well as the methylene protons of the

piperazine ring. The integration of these signals would correspond to the number of protons

in each environment.

¹³C NMR: The carbon NMR spectrum would display distinct peaks for each unique carbon

atom in the molecule, including the aromatic carbons and the aliphatic carbons of the

piperazine ring.

Mass Spectrometry (MS):

Electron Ionization (EI-MS): This technique would provide the molecular weight of the

compound and characteristic fragmentation patterns that can aid in structural elucidation.

High-Resolution Mass Spectrometry (HRMS): HRMS would be used to determine the exact

mass of the molecule, further confirming its elemental composition.

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS can be employed to determine the purity of the synthesized compound and to identify

any potential impurities. The retention time in the gas chromatogram and the mass spectrum of

the eluted peak would be compared to a reference standard if available.

Logical Relationship of Synthesis and
Characterization
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The following diagram illustrates the logical workflow from the synthesis of 1-Phenyl-4-(4-
pyridinyl)piperazine to its structural confirmation.
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Workflow for the synthesis and characterization of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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